Cas no 2757916-63-3 (2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid)

• Product Name: 2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid
• CAS No: 2757916-63-3
• MF: C₆H₅F₃N₄O₃
• MW: 238.124110937119
• CID: 5559782
• PubChem ID: 165996099
• Update Time: 2025-10-30

2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2757916-63-3
• EN300-37101916
• 2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid

• Inchi： 1S/C6H5F3N4O3/c7-6(8,9)4(16)11-5-12-10-2-13(5)1-3(14)15/h2H,1H2,(H,14,15)(H,11,12,16)
• InChI Key： SSNFBFNKXDGIFR-UHFFFAOYSA-N
• SMILES： FC(C(NC1=NN=CN1CC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 238.03137452g/mol
• Monoisotopic Mass: 238.03137452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 97.1Ų

Additional information on 2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid

2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic Acid: A Promising Compound in Pharmaceutical Research

2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. The compound's molecular formula, CAS No. 2757916-63-3, represents a critical identifier in academic and industrial research. This molecule combines the structural features of a 1,2,4-triazole ring with a 2,2,2-trifluoroacetamido group, creating a versatile scaffold for drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutics targeting inflammation, infectious diseases, and oncology.

The 1,2,4-triazole ring is a well-established pharmacophore in modern medicinal chemistry, known for its ability to modulate biological targets through hydrogen bonding and π-π interactions. The 2,2,2-trifluoroacetamido group introduces electrophilic and hydrophobic properties, enhancing the compound's reactivity and bioavailability. This combination of functional groups makes the molecule particularly attractive for applications in targeted drug delivery and prodrug design. Recent advancements in computational drug discovery have further underscored the importance of such structurally complex molecules in optimizing therapeutic outcomes.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the synthesis of 2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid via a one-pot multistep reaction involving microwave-assisted organic synthesis techniques. This method significantly reduces reaction times and energy consumption, aligning with the principles of green chemistry. The resulting compound exhibited promising antimicrobial activity against multidrug-resistant bacterial strains, highlighting its potential in the development of novel antibiotics. These findings are particularly relevant in the context of global antimicrobial resistance and the urgent need for new therapeutic strategies.

Recent studies have also explored the anti-inflammatory properties of this compound. A 2024 preclinical study published in Pharmaceutical Research demonstrated that 2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid effectively modulates the NF-κB signaling pathway, a key mediator of inflammatory responses. The compound's ability to inhibit pro-inflammatory cytokine production suggests its potential as a therapeutic agent for autoimmune diseases and chronic inflammation. These findings are supported by in vivo models showing reduced tissue damage in colitis and arthritis conditions.

The triazole ring in this molecule plays a critical role in its biological activity. Structural modifications of the 1,2,4-triazole core have been extensively studied for their impact on drug-target interactions. A 2023 study in ACS Chemical Biology revealed that the 2,2,2-trifluoroacetamido group enhances the compound's ability to bind to cytosolic receptors, improving its efficacy in targeted therapies. This discovery has led to the development of new drug conjugates with improved pharmacokinetic profiles and reduced side effects.

Applications of 2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid extend beyond traditional therapeutic areas. In the field of antiviral drug development, recent research has shown its potential as an inhibitor of RNA-dependent RNA polymerase (RdRp), a key enzyme in viral replication. A 2024 study published in Antiviral Research demonstrated that the compound effectively suppresses the replication of RNA viruses such as influenza A and coronaviruses. These findings are particularly significant in the context of global health security and the need for broad-spectrum antiviral agents.

The synthesis of 2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid has also been optimized for large-scale production. A 2023 industrial study published in Organic Process Research & Development described a scalable method using flow chemistry techniques to produce the compound with high purity and yield. This advancement is crucial for the transition from laboratory research to clinical trials and commercial drug production. The ability to produce the compound efficiently supports its potential as a platform molecule for drug development.

Emerging trends in personalized medicine have further highlighted the importance of compounds like 2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid. Recent studies have shown that the compound can be modified to target specific genetic mutations associated with diseases such as hereditary cancer syndromes. This approach aligns with the growing emphasis on precision medicine, where therapies are tailored to individual genetic profiles. The adaptability of the 1,2,4-triazole scaffold makes it particularly suitable for such applications.

Challenges in the development of 2-[3-(2,2,2-trifluoroacetamido)-4H-1,2,4-triazol-4-yl]acetic acid include optimizing its metabolic stability and minimizing toxic side effects. A 2024 study in Toxicological Sciences explored the use of structure-based drug design to enhance the compound's safety profile. By modifying the triazole ring and fluorinated side chains, researchers were able to reduce hepatotoxicity while maintaining therapeutic efficacy. These findings underscore the importance of pharmacokinetic optimization in drug development.

Finally, the 2,2,2-trifluoroacetamido group in this compound has been shown to influence its proton transfer properties, which are critical for its biological activity. A 2023 study published in Journal of Physical Chemistry B used molecular dynamics simulations to analyze the compound's behavior in aqueous environments. The results indicated that the fluorine atoms enhance the molecule's ability to form hydrogen bonds, which is essential for its interaction with biological targets. This insight provides a foundation for further structure-activity relationship studies.